N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C14H20N2O3/c1-2-19-13-6-4-3-5-12(13)15-14(17)11-16-7-9-18-10-8-16/h3-6H,2,7-11H2,1H3,(H,15,17)
• InChI Key: DYUCXKOCWZPISZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCOCC2

Description

N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential therapeutic applications. It was first developed as a treatment for neuropathic pain, but recent research has suggested that it may also have applications in other areas, such as cancer and inflammation.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide is not fully understood, but it is thought to act by blocking a specific type of ion channel in sensory neurons. This ion channel, known as the Nav1.7 channel, plays a key role in the transmission of pain signals. By blocking this channel, N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide is believed to reduce the transmission of pain signals and alleviate pain.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving properties, it has been shown to reduce inflammation and inhibit the growth of cancer cells in preclinical models. These effects are thought to be mediated by the drug's ability to block the Nav1.7 ion channel.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide in lab experiments is its specificity for the Nav1.7 ion channel. This allows researchers to selectively block this channel and study its effects on pain, inflammation, and cancer. However, one limitation of using N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide is its relatively low potency, which can make it difficult to achieve therapeutic doses in vivo.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide. One area of interest is the development of more potent analogs of the drug that can be used at lower doses. Another area of interest is the evaluation of N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide in combination with other drugs, such as opioids, to enhance its pain-relieving properties. Finally, there is growing interest in the potential applications of N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide in other areas, such as cancer and inflammation.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide is a complex process that involves several steps. The first step is the preparation of 2-(4-morpholinyl)acetic acid, which is then reacted with 2-ethoxyphenylboronic acid to form the desired product. The synthesis of N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide is typically carried out using standard organic chemistry techniques, such as refluxing and chromatography.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating neuropathic pain in preclinical models, and several clinical trials have been conducted to evaluate its efficacy in humans. In addition, recent research has suggested that N-(2-ethoxyphenyl)-2-(4-morpholinyl)acetamide may have applications in other areas, such as cancer and inflammation.